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Compound of Interest |

4-
Compound Name: (Trifluoromethyl)phenylmethanethi
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Cat. No.: B1350011

\ J

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identity and Properties
CAS Number: 108499-24-7

Synonyms: 4-(Trifluoromethyl)benzyl mercaptan, [4-(Trifluoromethyl)phenyllmethanethiol

This technical guide provides a comprehensive overview of 4-
(Trifluoromethyl)phenylmethanethiol, a fluorinated organic compound of interest in various
research and development sectors, particularly in medicinal chemistry and materials science.
The inclusion of the trifluoromethyl group significantly influences the compound's
physicochemical and biological properties.

Physicochemical Properties

A summary of the key physical and chemical properties of 4-
(Trifluoromethyl)phenylmethanethiol is presented in the table below. It is important to note
that some of these values are predicted and should be confirmed by experimental data where
critical.
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Property Value Source

CAS Number 108499-24-7 Alfa Chemistry[1]
Molecular Formula CsH7F3S Alfa Chemistry[1]
Molecular Weight 192.20 g/mol ChemicalBook[2]
Appearance Colorless to light yellow liquid ChemicalBook[2]
Boiling Point 207.8 £ 35.0 °C (Predicted) ChemicalBook[2]
Density 1.253 + 0.06 g/cm? (Predicted) = ChemicalBook[2]
pKa 9.04 £ 0.10 (Predicted) ChemicalBook[2]
Storage Temperature (I;Qrc;om Temperature, Sealed in ChemicalBook[2]

Safety and Handling

4-(Trifluoromethyl)phenylmethanethiol is classified as a hazardous substance and requires
careful handling in a laboratory setting. The following table summarizes the key GHS hazard
statements and precautionary measures.
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Hazard Category GHS Hazard Statement Precautionary Statements

P264, P270, P301+P310,

Acute Toxicity, Oral H301: Toxic if swallowed
P321, P330, P405, P501

P280, P302+P352, P312,
o H311: Toxic in contact with
Acute Toxicity, Dermal i P322, P361, P363, P405,
skin
P501

P261, P271, P280,
Acute Toxicity, Inhalation H331: Toxic if inhaled P304+P340, P311, P321,
P403+P233, P405, P501

P264, P280, P302+P352,
P332+P313, P362

Skin Corrosion/Irritation H315: Causes skin irritation

] P264, P280,
o H319: Causes serious eye
Eye Damage/Irritation o P305+P351+P338,
Irritation
P337+P313

Source: ChemicalBook[?2]

Handling Recommendations:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Experimental Protocols
Synthesis of 4-(Trifluoromethyl)phenylmethanethiol

While a specific detailed protocol for the synthesis of 4-(Trifluoromethyl)phenylmethanethiol
was not found in the immediate search results, a general and common method for the
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preparation of benzyl mercaptans involves the reaction of the corresponding benzyl halide with
a sulfur nucleophile. A plausible synthetic route is outlined below.

Logical Synthesis Workflow

4-(Trifluoromethyl)benzyl bromide

H (e.g., Distillation, Chmmalogvaphya

\ 4
(=)

| Reaction in a suitable solvent (e.g., Ethanol, DMFD

Gudlum hydrosulfide (NaSH) or Thiourea followed by hydm\ys\a

Click to download full resolution via product page
Caption: A logical workflow for the synthesis of 4-(Trifluoromethyl)phenylmethanethiol.
General Experimental Steps (Hypothetical based on similar syntheses):

e Reaction Setup: To a solution of 4-(Trifluoromethyl)benzyl bromide in a suitable solvent such
as ethanol or dimethylformamide (DMF), add a slight molar excess of a sulfur source like
sodium hydrosulfide (NaSH) or thiourea.

» Reaction Conditions: The reaction mixture is typically stirred at room temperature or gently
heated to facilitate the nucleophilic substitution. The progress of the reaction can be
monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry
(GC-MS).

o Work-up: Upon completion, the reaction mixture is quenched with water and extracted with
an organic solvent (e.g., diethyl ether or ethyl acetate). The organic layers are combined,
washed with brine, and dried over anhydrous sodium sulfate.

 Purification: The crude product is purified by vacuum distillation or column chromatography
on silica gel to yield pure 4-(Trifluoromethyl)phenylmethanethiol.

Analytical Characterization
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Standard analytical techniques are employed to confirm the identity and purity of the
synthesized compound.

Proposed Analytical Workflow

{NMR Spectroscopy (*H, 3C, 19F)}

Mass Spectrometry (GC-MS or LC-MSD

Purified 4-(Trifluoromethyl)phen: ImethanethiM Structural Confirmation & Purity Data
( ( yl)pheny J v > ( y )
Enfrared (IR) Spectroscopa

[Purity Assessment (HPLC or GC)

Click to download full resolution via product page

Caption: A standard workflow for the analytical characterization of 4-
(Trifluoromethyl)phenylmethanethiol.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR, 3C NMR, and °F NMR are
crucial for structural elucidation. The *H NMR would show characteristic peaks for the
aromatic protons, the methylene protons adjacent to the sulfur, and the thiol proton. The 1°F
NMR would confirm the presence of the trifluoromethyl group.

e Mass Spectrometry (MS): GC-MS or LC-MS can be used to determine the molecular weight
and fragmentation pattern of the compound, further confirming its identity.

« Infrared (IR) Spectroscopy: IR spectroscopy would show characteristic absorption bands for
the S-H bond, C-H bonds (aromatic and aliphatic), and the C-F bonds of the trifluoromethyl

group.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1350011?utm_src=pdf-body-img
https://www.benchchem.com/product/b1350011?utm_src=pdf-body
https://www.benchchem.com/product/b1350011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): These
techniques are used to assess the purity of the final product.

Applications in Drug Development and Research

While specific biological activities or drug development applications for 4-
(Trifluoromethyl)phenylmethanethiol are not extensively documented in publicly available
literature, the presence of the 4-(trifluoromethyl)phenyl moiety is significant in medicinal
chemistry. The trifluoromethyl group is known to enhance metabolic stability, lipophilicity, and
binding affinity of drug candidates.

Potential Research Areas:

» Enzyme Inhibition: Thiol-containing compounds can act as inhibitors of various enzymes,
particularly metalloenzymes or those with cysteine residues in their active sites. The
electron-withdrawing nature of the trifluoromethyl group could modulate the reactivity of the
thiol.

o Scaffold for Synthesis: This compound can serve as a versatile building block for the
synthesis of more complex molecules with potential therapeutic applications. The thiol group
provides a handle for various chemical modifications.

» Materials Science: Mercaptans are known to bind to the surface of noble metals, making this
compound a candidate for the functionalization of nanoparticles and surfaces.

Signaling Pathway Hypothesis

Given the reactivity of thiols, it is plausible that 4-(Trifluoromethyl)phenylmethanethiol or its
derivatives could interact with signaling pathways that are sensitive to redox modulation.
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Cellular Environment
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Caption: A hypothetical signaling pathway interaction for 4-

(Trifluoromethyl)phenylmethanethiol.

This diagram illustrates a potential mechanism where the thiol group of the compound could

interact with redox-sensitive cysteine residues on proteins, thereby modulating their function

and impacting downstream signaling cascades involved in cellular processes like proliferation,

inflammation, and apoptosis. This remains a hypothesis pending experimental validation.

In conclusion, 4-(Trifluoromethyl)phenylmethanethiol is a chemical compound with potential

for further exploration in both synthetic and biological applications. The data presented in this

guide serves as a foundational resource for researchers and professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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